Cas no 1804531-22-3 (4-Cyano-3,5-diiodo-2-(trifluoromethoxy)pyridine)

4-Cyano-3,5-diiodo-2-(trifluoromethoxy)pyridine is a halogenated pyridine derivative with a highly functionalized structure, offering versatility in synthetic applications. The presence of cyano, diiodo, and trifluoromethoxy substituents enhances its reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing groups contribute to its utility in cross-coupling reactions, while the iodine atoms facilitate further functionalization via metal-catalyzed transformations. Its trifluoromethoxy group imparts stability and lipophilicity, beneficial for designing bioactive compounds. This compound is particularly useful in medicinal chemistry for developing fluorinated analogs with improved metabolic stability and binding affinity. Its well-defined structure ensures consistent performance in complex synthetic routes.

4-Cyano-3,5-diiodo-2-(trifluoromethoxy)pyridine structure

1804531-22-3 structure

Product Name:4-Cyano-3,5-diiodo-2-(trifluoromethoxy)pyridine

CAS No:1804531-22-3

MF:C₇HF₃I₂N₂O

MW:439.899796247482

CID:4801465

Update Time:2025-06-06

4-Cyano-3,5-diiodo-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

- 4-Cyano-3,5-diiodo-2-(trifluoromethoxy)pyridine
- Inchi： 1S/C7HF3I2N2O/c8-7(9,10)15-6-5(12)3(1-13)4(11)2-14-6/h2H
- InChI Key： KZQZOZJPEXWZDX-UHFFFAOYSA-N
- SMILES： IC1=C(C#N)C(=CN=C1OC(F)(F)F)I

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 277
XLogP3: 3.4
Topological Polar Surface Area: 45.9

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A026003229-250mg	4-Cyano-3,5-diiodo-2-(trifluoromethoxy)pyridine	1804531-22-3	97%	250mg	$680.00	2022-04-02
Alichem	A026003229-500mg	4-Cyano-3,5-diiodo-2-(trifluoromethoxy)pyridine	1804531-22-3	97%	500mg	$1,019.20	2022-04-02
Alichem	A026003229-1g	4-Cyano-3,5-diiodo-2-(trifluoromethoxy)pyridine	1804531-22-3	97%	1g	$1,680.00	2022-04-02